(1-Neopentylpiperidin-4-yl)methanamine dihydrochloride
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Overview
Description
“(1-Neopentylpiperidin-4-yl)methanamine dihydrochloride” is a chemical compound with the molecular formula C11H26Cl2N2 . It is a solid substance . The CAS number for this compound is 1286263-57-7 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCl.Cl.CN1CCC(CN)CC1
. The InChI code for this compound is 1S/C7H16N2.2ClH/c1-9-4-2-7(6-8)3-5-9;;/h7H,2-6,8H2,1H3;2*1H
. Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . The molecular weight of this compound is 257.24354 .Scientific Research Applications
Therapeutic Applications in CNS Disorders
Novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, related to the chemical structure of interest, have been identified as serotonin 5-HT1A receptor-biased agonists. These compounds exhibit a preference for ERK1/2 phosphorylation over other signaling pathways, suggesting their potential as antidepressant drug candidates. Specifically, a derivative, (3-chloro-4-fluorophenyl)(4-fluoro-4-(((2-(pyridin-2-yloxy)ethyl)amino)methyl)piperidin-1-yl)methanone (NLX-204), demonstrated high efficacy in preclinical models of depression, showcasing robust antidepressant-like activity without significant side effects commonly associated with serotonin 5-HT1A receptor agonists (Sniecikowska et al., 2019). This research highlights the compound's role in advancing the development of new antidepressants with improved therapeutic profiles.
Chemical Synthesis and Characterization
In chemical synthesis, the reactivity and rearrangement of methyl-substituted N-neopentylmethyleneaziridines in methanol were studied to understand the behavior of neopentyl-containing compounds under various conditions. This research provides insights into the synthetic pathways that could be utilized for the development of novel compounds with potential applications in medicinal chemistry and material science (Wiering & Steinberg, 1982).
Neurotransmitter Uptake Inhibitors
Compounds related to (1-Neopentylpiperidin-4-yl)methanamine dihydrochloride have been explored for their role as monoamine uptake inhibitors, which is crucial for the development of treatments for cocaine abuse and other CNS disorders. The research focused on synthesizing and evaluating 2-aminopentanophenones as selective inhibitors of dopamine and norepinephrine transporters, demonstrating the potential of these compounds in drug development for neurological conditions (Meltzer et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
[1-(2,2-dimethylpropyl)piperidin-4-yl]methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24N2.2ClH/c1-11(2,3)9-13-6-4-10(8-12)5-7-13;;/h10H,4-9,12H2,1-3H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICBGZHDDSXAKGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CN1CCC(CC1)CN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H26Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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